Cas no 2228706-14-5 (3-(aminomethyl)-3-(thiolan-2-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(thiolan-2-yl)cyclobutan-1-ol
• CAS No: 2228706-14-5
• MF: C₉H₁₇NOS
• MW: 187.302381277084
• CID: 5931721
• PubChem ID: 165780979
• Update Time: 2025-05-20

3-(aminomethyl)-3-(thiolan-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(thiolan-2-yl)cyclobutan-1-ol
• EN300-1777116
• 2228706-14-5

• Inchi： 1S/C9H17NOS/c10-6-9(4-7(11)5-9)8-2-1-3-12-8/h7-8,11H,1-6,10H2
• InChI Key： UKBOYDSUZUPUBO-UHFFFAOYSA-N
• SMILES： S1CCCC1C1(CN)CC(C1)O

Computed Properties

• Exact Mass: 187.10308534g/mol
• Monoisotopic Mass: 187.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(aminomethyl)-3-(thiolan-2-yl)cyclobutan-1-ol

Professional Introduction to 3-(aminomethyl)-3-(thiolan-2-yl)cyclobutan-1-ol (CAS No. 2228706-14-5)

3-(aminomethyl)-3-(thiolan-2-yl)cyclobutan-1-ol, identified by its CAS number 2228706-14-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclobutane core functionalized with both an amine and a thiolane moiety, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular engineering.

The structural integrity of 3-(aminomethyl)-3-(thiolan-2-yl)cyclobutan-1-ol is characterized by the presence of a secondary amine group and a sulfur-containing thiolane ring. The cyclobutane ring itself provides a rigid scaffold, which can be advantageous in the design of molecules with specific spatial orientations, crucial for interactions with biological targets. The amine functionality serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. Meanwhile, the thiolane moiety introduces both steric and electronic properties that can influence the compound's reactivity and binding affinity.

In recent years, there has been growing interest in the development of heterocyclic compounds as pharmacophores due to their ability to mimic natural products and exhibit diverse biological activities. The cyclobutane ring, in particular, has been explored extensively for its potential in creating constrained conformations that enhance molecular recognition. This has led to several studies focusing on derivatives of cyclobutane with various substituents, including amines and sulfur-containing groups.

The amine group in 3-(aminomethyl)-3-(thiolan-2-yl)cyclobutan-1-ol offers multiple possibilities for further functionalization. It can be used to attach pharmacophoric units or to participate in covalent bonding strategies that enhance drug delivery systems. For instance, the formation of Schiff bases or urea derivatives through condensation reactions with aldehydes or isocyanates represents a common approach to generate novel bioactive molecules. Additionally, the amine can be protected using various reagents to prevent unwanted side reactions during synthetic pathways.

The thiolane ring in this compound introduces a sulfur atom that can participate in hydrogen bonding or coordinate with metal ions, depending on the context. Thiolanes are known for their stability under various conditions and their ability to undergo nucleophilic substitution reactions, making them valuable intermediates in organic synthesis. The presence of both an amine and a thiolane moiety in 3-(aminomethyl)-3-(thiolan-2-yl)cyclobutan-1-ol creates a rich chemical landscape for exploration.

Recent advancements in computational chemistry have enabled the prediction of molecular properties and interactions with high accuracy. These tools have been instrumental in understanding the behavior of 3-(aminomethyl)-3-(thiolan-2-yl)cyclobutan-1-ol both in isolation and within complex biological systems. Molecular dynamics simulations, for example, have provided insights into how this compound might interact with target proteins or enzymes, offering a virtual platform for hypothesis-driven drug design.

The synthesis of 3-(aminomethyl)-3-(thiolan-2-yl)cyclobutan-1-ol presents unique challenges due to the need for precise functionalization at multiple sites on the cyclobutane ring. However, modern synthetic methodologies have made significant strides in addressing these challenges. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly useful in constructing complex heterocyclic frameworks efficiently. Additionally, organocatalytic approaches have emerged as powerful tools for achieving stereoselective transformations, which are often critical for biological activity.

In the realm of drug discovery, 3-(aminomethyl)-3-(thiolan-2-yl)cyclobutan-1-ol holds promise as a building block for novel therapeutics. Its unique structural features make it suitable for targeting various diseases where precise molecular interactions are required. For instance, compounds with similar scaffolds have been investigated for their potential antiviral and anticancer properties. The ability to modify both the amine and thiolane moieties allows for fine-tuning of physicochemical properties such as solubility and metabolic stability, which are essential factors in drug development.

The role of computational modeling in optimizing synthetic routes cannot be overstated. By leveraging machine learning algorithms and quantum mechanical calculations, researchers can predict optimal reaction conditions and predict outcomes with remarkable accuracy. This has led to more efficient synthetic strategies that reduce waste and improve yields—a critical consideration in industrial-scale production.

The future direction of research on 3-(aminomethyl)-3-(thiolan-2-yli...